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Compound of Interest

Compound Name: 5-Hydroxy Vioxx
CAS No.: 185147-17-5
Cat. No.: B030171
Get Quote
. J

Executive Safety Summary

5-Hydroxy Vioxx (5-Hydroxyrofecoxib) is a primary metabolite of Rofecoxib (Vioxx), a COX-2
inhibitor withdrawn from the global market due to confirmed cardiovascular toxicity (thrombotic
events, myocardial infarction).

Critical Warning: While specific toxicological data for this metabolite is often limited compared
to the parent compound, you must assume it retains or exceeds the parent compound's toxicity
profile. This substance should be handled as a High Potency Active Pharmaceutical Ingredient
(HPAPI).

¢ Primary Hazard: Cardiovascular toxicity (STOT-RE) and Reproductive Toxicity (Suspected).

e Operational Band: Treat as OEB 4 (Occupational Exposure Band) equivalent until specific
limits are established.

» Containment Level: High. Open bench handling is strictly prohibited.
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Hazard Identification & Risk Assessment

Before selecting PPE, we must understand the "Why" behind the protocol. The safety profile is
derived from the parent compound, Rofecoxib (CAS 162011-90-7).[1]

Hazard Class (GHS) Risk Description Operational Implication

) L Suspected of damaging fertility = Zero skin contact tolerance.[1]
Reproductive Toxicity (Cat. 2)

or the unborn child. Double-gloving is mandatory.
Damage to the cardiovascular Inhalation of dust is the
STOT - Repeated Exposure ] o
(cat. 2) system through prolonged primary vector. HEPA filtration
at.
exposure. is non-negotiable.

o ) Strict hygiene protocols; no
Acute Toxicity (Oral, Cat.[2] 4) Harmful if swallowed.[2]
hand-to-mouth contact.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE (lab coat, safety glasses) is insufficient for handling 5-Hydroxy Vioxx
in powder form. The following ensemble is required for all weighing, transfer, and solubilization
tasks.

Tiered Protection Protocol
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. . Technical Specification &
Body Area Minimum Requirement .
Rationale

Why: Surgical masks or N95s
offer insufficient protection
against micronized potent
) ) powders. Use a half-face

Respiratory P100 / N99 Respirator ] ] ]
elastomeric respirator with
P100 cartridges or a Powered
Air Purifying Respirator
(PAPR) if handling >100mg.

Why: Prevents micro-tears and
permeation. Outer: Extended
cuff Nitrile (min 5 mil). Inner:

Dermal (Hands) Double Nitrile Gloves Standard Nitrile (min 4 mil).
Technique: Inspect inner
gloves for sweat/tears upon
doffing.

Why: Cotton coats retain dust.

Use disposable, non-woven
Dermal (Body) Tyvek® Lab Coat / Coverall polyethylene (Tyvek) with

elastic cuffs. Sleeves must be

tucked under the outer glove.

Why: Safety glasses have
aps. Indirect-vent goggles

Ocular Chemical Goggles gap ] 9099
prevent airborne dust from

reaching the mucosa.

Engineering Controls: The Primary Defense

PPE is the last line of defense. You must prioritize engineering controls.

¢ Primary Containment: All handling of the solid powder must occur within a Certified Chemical
Fume Hood or a Powder Containment Balance Enclosure.
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 Static Control: 5-Hydroxy Vioxx powder can be electrostatic. Use an ionizing fan or anti-
static gun during weighing to prevent “flying powder" events.

» Surface Protection: Line the work surface with plastic-backed absorbent pads to capture
minor spills.

Operational Workflow: Visualization

The following diagram outlines the logical flow for entering, handling, and exiting the workspace
to ensure zero cross-contamination.
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i |

Click to download full resolution via product page

Caption: Figure 1. Unidirectional workflow for handling high-potency metabolites. Note that
outer gloves are removed inside the containment zone.

Emergency & Disposal Protocols
Spill Response (Solid Powder)

o Evacuate the immediate area if the spill is outside the fume hood.

Wait 15 minutes for aerosols to settle.

Don PPE: Full Tyvek suit, double gloves, and P100 respirator.

Clean: Cover spill with wet paper towels (to prevent dust). Wipe up gently. Do not dry sweep.

Decontaminate: Wash surface with 10% bleach solution followed by water.

Waste Disposal[1]
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Classification: Hazardous Pharmaceutical Waste.

Method: High-temperature incineration.

Labeling: Clearly label as "Toxic Solid - Rofecoxib Metabolite."

Do NOT: Do not dispose of down the drain or in general trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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